Cas no 151782-73-9 (4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-5,7-dihydroxy-)

• Product Name: 4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-5,7-dihydroxy-
• CAS No: 151782-73-9
• MF: C₂₅H₂₈O₆
• MW: 424.486227989197
• CID: 155710
• Update Time: 2024-03-01

4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-5,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-5,7-dihydroxy-
• 4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-8-(3,7-dimethyl-2,6-octadienyl)-2,3-dihydro-5,7-dihydroxy-,(E)-
• 4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadienyl]-2,3-dihydro-5,7-dihydroxy-(9CI)
• Kenusanone H
• 4H-1-Benzopyran-4-one, 3-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-5,7-dihydroxy-
• 5,7,2',4'-Tetrahydroxy-8-[(2E)-3,7-dimethyl-2,6-octadienyl]isoflavanone

• Inchi： 1S/C25H28O6/c1-14(2)5-4-6-15(3)7-9-18-21(28)12-22(29)23-24(30)19(13-31-25(18)23)17-10-8-16(26)11-20(17)27/h5,7-8,10-12,19,26-29H,4,6,9,13H2,1-3H3/b15-7+
• InChI Key： NRWALBDZFNTPSD-VIZOYTHASA-N
• SMILES： C1OC2=C(C/C=C(\C)/CC/C=C(/C)\C)C(O)=CC(O)=C2C(=O)C1C1=CC=C(O)C=C1O

Computed Properties

• Exact Mass: 424.18864
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• XLogP3: 3.831

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 672.5±55.0 °C(Predicted)
• PSA: 107.22
• pka: 7.59±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavans Isoflavanones